Cas no 956631-90-6 (2-Chloro-5,7-difluoroquinoline-3-carbaldehyde)

2-Chloro-5,7-difluoroquinoline-3-carbaldehyde structure

956631-90-6 structure

Product Name:2-Chloro-5,7-difluoroquinoline-3-carbaldehyde

CAS No:956631-90-6

MF:C₁₀H₄ClF₂NO

MW:227.594668388367

MDL:MFCD26399738

CID:2122038

PubChem ID:57861250

Update Time:2024-10-25

2-Chloro-5,7-difluoroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5,7-difluoroquinoline-3-carboxaldehyde
- 2-chloro-5,7-difluoroquinoline-3-carbaldehyde
- NHFLCHHJWIUYNO-UHFFFAOYSA-N
- SY034216
- 3-Quinolinecarboxaldehyde,2-chloro-5,7-difluoro-
- 3-Quinolinecarboxaldehyde, 2-chloro-5,7-difluoro-
- 2-Chloro-5,7-difluoro-3-quinolinecarboxaldehyde (ACI)
- MFCD26399738
- CS-11963
- EN300-703672
- 956631-90-6
- SB71627
- DB-330131
- AKOS027257084
- AC1574
- SCHEMBL5526
- CS-0157348
- 2-Chloro-5,7-difluoroquinoline-3-carbaldehyde
- MDL： MFCD26399738
- Inchi： 1S/C10H4ClF2NO/c11-10-5(4-15)1-7-8(13)2-6(12)3-9(7)14-10/h1-4H
- InChI Key： NHFLCHHJWIUYNO-UHFFFAOYSA-N
- SMILES： O=CC1C(Cl)=NC2C(=C(C=C(C=2)F)F)C=1

Computed Properties

Exact Mass: 226.9949478g/mol
Monoisotopic Mass: 226.9949478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
XLogP3: 2.8

Experimental Properties

Density: 1.529±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.052 g/l) (25 º C),

2-Chloro-5,7-difluoroquinoline-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DB687-250mg	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97+%	250mg	1184CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DB687-50mg	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97+%	50mg	136.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DB687-1g	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97+%	1g	1285.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DB687-200mg	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97+%	200mg	367.0CNY	2021-07-10
abcr	AB526824-250 mg	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde; .	956631-90-6		250MG	€147.60	2022-07-29
abcr	AB526824-1 g	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde; .	956631-90-6		1g	€290.70	2022-07-29
Chemenu	CM223758-5g	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	95%	5g	$577	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X47195-5g	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97%	5g	¥2348.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X47195-250mg	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97%	250mg	¥150.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X47195-1g	2-Chloro-5,7-difluoroquinoline-3-carbaldehyde	956631-90-6	97%	1g	¥472.0	2024-07-16

2-Chloro-5,7-difluoroquinoline-3-carbaldehyde Production Method

Production Method 1

404-01-3

956631-90-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 - 5 °C; 4 - 16 h, 85 - 90 °C
1.2 Solvents: Water ; 1 h, cooled; overnight, cooled

Reference

: Studies on synthesis and antimicrobial activity of quinoline pyrimidine derivatives

Patel, Vivek S.; Patel, Mayank S.; Tailor, Rahul B.; Patel, Divyanshu D.; Paresh, Paresh S., Journal of Applicable Chemistry (Lumami, 2019, 8(4), 1724-1730

Production Method 2

404-01-3

956631-90-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 - 5 °C; 4 - 16 h, 85 - 90 °C
1.2 Solvents: Water ; 1 h, cooled; overnight, cooled

Reference

: Studies on synthesis of quinolinylchalcones as a new class of anti-microbial agents

Patel, Vivek S.; Patel, Mayank S.; Patel, Divyanshu D.; Patel, P. S.; Patel, K. C., International Journal of Advanced Research, 2014, 2(4), 1125-1128

Production Method 3

404-01-3

956631-90-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 - 5 °C; 4 - 16 h, 85 - 90 °C
1.2 Solvents: Water ; 1 h, 0 °C; overnight, 0 °C

Reference

: Synthesis and anti-microbial activity of some pyrimidine derivatives containing quinoline ring

Patel, Vivek S.; Patel, Divyanshu D.; Patel, Mayank S.; Patel, P. S.; Patel, K. C., World Journal of Pharmacy and Pharmaceutical Sciences, 2016, 5(6), 1875-1883

Production Method 4

404-01-3

956631-90-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0 °C; 0 °C → rt; 30 min, rt
1.2 rt; overnight, 75 °C

Reference

: Discovery and in Vivo Evaluation of (S)-N-(1-(7-Fluoro-2-(pyridin-2-yl)quinolin-3-yl)ethyl)-9H-purin-6-amine (AMG319) and Related PI3Kδ Inhibitors for Inflammation and Autoimmune Disease

Cushing, Timothy D.; Hao, Xiaolin; Shin, Youngsook; Andrews, Kristin; Brown, Matthew; et al, Journal of Medicinal Chemistry, 2015, 58(1), 480-511